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Compound of Interest

Compound Name: 2-Chloro-3-phenoxyquinoxaline

CAS No.: 78593-35-8

Cat. No.: B2931360 Get Quote

Hazard Identification & Risk Profiling
Context: 2-Chloro-3-phenoxyquinoxaline is a halogenated heterocyclic building block,

frequently employed as a scaffold in the synthesis of bioactive kinase inhibitors.

The "Why" Behind the Risk (Chemical Causality): As a Senior Application Scientist, it is critical

to understand why this chemical requires specific PPE beyond standard lab hygiene.

Electrophilic Reactivity: The chlorine atom at the C2 position of the quinoxaline ring is highly

susceptible to Nucleophilic Aromatic Substitution (

).

Biological Interface: Your skin and mucous membranes are rich in nucleophiles (amine and

thiol groups in proteins). Upon contact, this compound can covalently bind to tissue proteins,

leading to severe contact dermatitis, chemical burns, or sensitization.

Lipophilicity: The phenoxy group at C3 increases the molecule's lipophilicity compared to the

parent chloroquinoxaline, potentially enhancing dermal absorption.

Hazard Summary Table (Based on Structural Analogs)
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Parameter Classification (GHS/OSHA) Operational Implication

Acute Toxicity Cat 3/4 (Oral/Dermal)
Harmful/Toxic if swallowed. Do

not generate dust.[1][2][3][4]

Skin Corrosion
Cat 2 (Irritant) to Cat 1B

(Corrosive)

High Risk. Covalent protein

binding potential.

Eye Damage
Cat 1 or 2A

(Irreversible/Severe)

Dust or splash can cause

permanent corneal opacity.

Sensitization Skin Sensitizer (Potential)
Repeat exposure may trigger

anaphylactic-type reactions.

Personal Protective Equipment (PPE) Matrix
Do not rely on a "one-size-fits-all" approach. PPE must be stratified by the energy of the task

and the state of matter.

Tiered PPE Selection Guide
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Protection Zone
Tier 1: Analytical / Low

Energy(Weighing <10mg,
sealed stock handling)

Tier 2: Synthesis / High

Energy(Reactions, heating,
>100mg handling, spill
cleanup)

Hand Protection

Single Nitrile Gloves (min 5

mil).Inspect for pinholes via air-

inflation test.

Double Gloving

Required.Inner: Nitrile (4-5

mil).Outer: Long-cuff Nitrile (8

mil) or Laminate (Silver Shield)

if handling halogenated

solvents.

Respiratory

Fume Hood (Sash at 18").If

outside hood: N95 particulate

respirator.

Fume Hood (Sash at 18").If

outside hood (spill): Full-face

respirator with P100/OV

cartridges.

Eye/Face
Safety Glasses with side

shields.[5]

Chemical Splash Goggles

(unvented) + Face Shield if

pouring solutions.

Body Standard Cotton Lab Coat.

Tyvek® Sleeves or chemically

resistant apron over lab coat.

Closed-toe leather/composite

shoes.

Decision Logic: PPE Selection
The following diagram illustrates the decision process for selecting the correct PPE

configuration based on the operational state.
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Task Assessment

State of Matter?

Solid / Powder

Dust Risk

Solution / Solvated

Splash Risk

Quantity > 100mg? Halogenated Solvent?

TIER 1 PPE
(Single Nitrile, Glasses, Lab Coat)

No

TIER 2 PPE
(Double Nitrile, Goggles, Sleeves)

Yes No (e.g., Water/EtOH)

TIER 2+ PPE
(Laminate Gloves, Face Shield)

Yes (e.g., DCM/Chloroform)

Click to download full resolution via product page

Figure 1: Risk-based logic for selecting PPE. Note that halogenated solvents (common in

quinoxaline chemistry) degrade nitrile quickly, necessitating laminate gloves.

Operational Protocol: Safe Handling Workflow
Objective: Minimize the "Surface of Exposure." The goal is to prevent the compound from ever

leaving the primary containment (Hood/Balance).

A. The "Static-Free" Weighing Protocol
Quinoxaline derivatives are often electrostatic powders. Static leads to scattering, which leads

to unseen contamination.
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Preparation: Place an ionizing fan or anti-static gun inside the fume hood balance enclosure.

Double-Gloving: Don two pairs of nitrile gloves. Tape the inner cuff to your lab coat.

Transfer: Use a disposable antistatic spatula. Do not pour from the bottle.

Decon: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol before

returning it to storage. Dispose of the Kimwipe as solid hazardous waste.

B. Reaction Setup (Synthesis Context)
When reacting 2-Chloro-3-phenoxyquinoxaline (e.g., in a displacement reaction):

Solvent Choice: If using DCM or Chloroform, nitrile gloves offer <5 minutes of protection.

Change outer gloves immediately upon any splash.

Temperature: If heating, use a reflux condenser. Do not heat in an open vessel. The vapor

pressure of the chloro-derivative increases the inhalation risk.

C. De-Gowning Sequence (Critical Step)
Most exposure occurs after the experiment, during glove removal.

Wash Outer Gloves: While still in the hood, rinse outer gloves with soap/water or ethanol

wipe.

Remove Outer Gloves: Peel from the cuff, turning them inside out. Discard in hood waste

container.

Inspect Inner Gloves: Check for visible contamination.

Remove Eye Protection: Handle by the arms/strap only.

Wash Hands: Immediately wash with soap and cool water (warm water opens pores).

1. Entry & Gowning
(Check Airflow)

2. Static Control
(Ionizer/Damp Wipe)

3. Execution
(Keep inside Sash)

4. Waste Segregation
(Solids vs Liquids)

5. De-Gowning
(Wash Hands)
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Figure 2: Linear workflow for safe handling. Step 2 (Static Control) is often overlooked but

critical for preventing powder dispersion.

Waste Disposal & Decontamination
Principle: Treat all waste as "P-List" equivalent (acutely toxic) until proven otherwise.

Solid Waste:

Contaminated gloves, weigh boats, and paper towels must go into a sealed double-

bagged hazardous waste drum labeled "Toxic Solid Organic."

Do not throw in regular trash.

Liquid Waste:

Segregate into Halogenated Organic Waste.

Quenching: If the reaction mixture contains unreacted 2-Chloro-3-phenoxyquinoxaline,

treat with an amine (e.g., morpholine or dilute ammonia) to convert the reactive chloro-

group to a less toxic amino-quinoxaline derivative before disposal, if protocol permits.

Spill Cleanup (Powder):

Do not sweep. Sweeping generates dust.[3]

Cover spill with wet paper towels (ethanol/water).

Scoop up the wet slurry and place in a hazardous waste jar.

Clean area with 10% soap solution, then water.

Emergency Response
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Scenario Immediate Action

Eye Contact

15-Minute Flush. Use emergency eyewash

immediately.[1][2][4] Hold eyelids open. Time it

—15 minutes feels like an eternity but is

necessary to prevent corneal bonding.

Skin Contact

Drench & Peel. Move to safety shower. Remove

contaminated clothing while under the water.

Wash with soap.[1][2][4][6] Do not use solvents

(ethanol/DMSO) as they drive the chemical

deeper into the skin.

Inhalation

Fresh Air. Move victim to fresh air.[1][2][3][4][5]

[7] If breathing is difficult, oxygen should be

administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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